Cas no 1111112-99-2 (6-(5-fluoro-2-methylphenyl)-1H-pyridin-2-one)

• Product Name: 6-(5-fluoro-2-methylphenyl)-1H-pyridin-2-one
• CAS No: 1111112-99-2
• MF: C₁₂H₁₀FNO
• MW: 203.212306499481
• CID: 2606781
• PubChem ID: 53217623
• Update Time: 2025-04-21

6-(5-fluoro-2-methylphenyl)-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-(5-fluoro-2-methylphenyl)-1H-pyridin-2-one
• SCHEMBL10305035
• 1111112-99-2
• MFCD11876168
• 6-(5-FLUORO-2-METHYLPHENYL)-2-HYDROXYPYRIDINE
• DTXSID70682655
• 6-(5-Fluoro-2-methylphenyl)pyridin-2(1H)-one
• 6-(5-Fluoro-2-methylphenyl)-2-hydroxypyridine, 95%

• Inchi： 1S/C12H10FNO/c1-8-5-6-9(13)7-10(8)11-3-2-4-12(15)14-11/h2-7H,1H3,(H,14,15)
• InChI Key： MYBBHFVTKDMNIU-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)C1=CC=CC(N1)=O

Computed Properties

• Exact Mass: 203.074642105Da
• Monoisotopic Mass: 203.074642105Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1Ų